1,4-Benzoquinone
Cat. No. B044022
:
106-51-4
M. Wt: 108.09 g/mol
InChI Key: AZQWKYJCGOJGHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04174457
Procedure details
A mixture of 54.6 g. (0.2 mole) of hexachlorocyclopentadiene, 21.6 g. (0.2 mole) of p-benzoquinone, and 10 ml. of toluene were placed in a 125 ml. round bottom flask and heated for three hours so that the toluene refluxed gently. At the end of this period the reaction mixture suddenly solidified completely, indicating completion of the reaction. The crude product was bright yellow. The damp material was transferred to a Buchner funnel, rinsed with absolute ethanol, dried on the funnel, and crystallized from ethanol. 49 g. of bright yellow dense crystals were obtained, m.p. 189°-193° C. (reported 188° C.). The yield was 64%.
[Compound]
Name
crude product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1([Cl:11])[C:6]([Cl:7])=[C:5]([Cl:8])[C:4]([Cl:9])=[C:3]1[Cl:10].[C:12]1(=[O:19])[CH:17]=[CH:16][C:15](=[O:18])[CH:14]=[CH:13]1>C1(C)C=CC=CC=1>[Cl:7][C:6]12[C:2]([Cl:11])([Cl:1])[C:3]([Cl:10])([CH:17]3[CH:16]1[C:15](=[O:18])[CH:14]=[CH:13][C:12]3=[O:19])[C:4]([Cl:9])=[C:5]2[Cl:8]
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Inputs
Step One
|
Name
|
|
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Quantity
|
0.2 mol
|
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Type
|
reactant
|
|
Smiles
|
ClC1(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
0.2 mol
|
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Type
|
reactant
|
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Smiles
|
C1(C=CC(C=C1)=O)=O
|
Step Three
[Compound]
|
Name
|
crude product
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Step Five
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1(=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
|
A mixture of 54.6 g
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
refluxed gently
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
completion of the reaction
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed with absolute ethanol
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried on the funnel
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
crystallized from ethanol
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
of bright yellow dense crystals were obtained
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
m.p. 189°-193° C. (reported 188° C.)
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Outcomes
Product
|
Name
|
|
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Type
|
|
|
Smiles
|
ClC12C(=C(C(C3C(C=CC(C13)=O)=O)(C2(Cl)Cl)Cl)Cl)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 64% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
